Cas no 89687-26-3 (1,2-Ethanediamine, N,N-diethyl-N'-(4-methoxyphenyl)-)

• Product Name: 1,2-Ethanediamine, N,N-diethyl-N'-(4-methoxyphenyl)-
• CAS No: 89687-26-3
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 592233
• PubChem ID: 458759
• Update Time: 2025-04-19

1,2-Ethanediamine, N,N-diethyl-N'-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N,N-diethyl-N'-(4-methoxyphenyl)-
• N',N'-diethyl-N-(4-methoxyphenyl)ethane-1,2-diamine
• AKOS000258856
• N,N-Diethyl-N'-(p-methoxyphenyl)ethylenediamine
• 89687-26-3
• DTXSID50332565

• Inchi： 1S/C13H22N2O/c1-4-15(5-2)11-10-14-12-6-8-13(16-3)9-7-12/h6-9,14H,4-5,10-11H2,1-3H3
• InChI Key： XUCODAYOWPYRCL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCCN(CC)CC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.5Ų